2-Hydroxyhexadecanoyl-D-erythro-dihydrosphingosine

• Molecular Formula: C34H69NO4
• Molecular Weight: 555.9 g/mol
• InChI: InChI=1S/C34H69NO4/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-32(37)31(30-36)35-34(39)33(38)29-27-25-23-21-18-16-14-12-10-8-6-4-2/h31-33,36-38H,3-30H2,1-2H3,(H,35,39)
• InChIKey: NQXMVCBJWMTLGK-UHFFFAOYSA-N

2-Hydroxyhexadecanoyl-D-erythro-dihydrosphingosine Overview

2-Hydroxyhexadecanoyl-D-erythro-dihydrosphingosine (CAS: 190249-36-6), also designated as C16((±)-2'-hydroxy) dihydro Ceramide (d18:0/16:0) or N-(2-hydroxyhexadecanoyl)sphinganine [1], is a synthetic 2′-hydroxylated derivative of C16 dihydro ceramide . This compound features a saturated C18 sphinganine (dihydrosphingosine) backbone N-acylated with a 2-hydroxyhexadecanoic (α-hydroxypalmitic) fatty acid [2], yielding a molecular formula of C34H69NO4 and a molecular weight of 555.92 g/mol [1]. The 2′-hydroxyl modification introduces an additional hydrogen-bond donor/acceptor site, fundamentally altering the physicochemical and biological behavior of the ceramide core compared to its non-hydroxylated and unsaturated analogs [3].

▶ 2′-Hydroxy ceramide probe for hydrogen-bond interface studies

▶ Modulated membrane partitioning vs non-hydroxylated analogs

▶ Saturated sphinganine backbone for antagonist signaling contexts

• [1] LIPID MAPS Structure Database (LMSD). LMSP02020029: Cer(d18:0/16:0(2OH)) – N-(2-hydroxyhexadecanoyl)-sphinganine. Accessed 2025. View Source
• [2] ChEBI. CHEBI:67043 – N-(2-hydroxyhexadecanoyl)sphinganine. Last modified 13 July 2015. View Source
• [3] Szulc, Z.M., et al. Synthesis, NMR characterization and divergent biological actions of 2′-hydroxy-ceramide/dihydroceramide stereoisomers in MCF7 cells. Bioorganic & Medicinal Chemistry 18(21): 7565-7579, 2010. View Source

Why Generic Substitution Fails

Generic substitution with C16 dihydro ceramide (non-hydroxylated), C16 ceramide (unsaturated), or other 2-hydroxy dihydroceramide chain-length variants is not scientifically defensible due to the compound's unique stereoelectronic and biological profile. The 2′-hydroxyl group in the fatty acid chain establishes an extended, rigidified polar interface that is absent in non-hydroxylated analogs, as demonstrated by multidimensional NMR studies [1]. This structural alteration translates into divergent biological activities: short-chain 2′-hydroxy dihydroceramide stereoisomers exhibit up to 4.8-fold lower IC50 values for growth suppression compared to non-hydroxylated C6-dihydroceramide in MCF7 cells [1]. Furthermore, the 2′-hydroxyl moiety reduces the calculated logP by approximately 3.6 log units relative to non-hydroxylated C16 dihydro ceramide (9.90 vs. 13.47) [2], drastically altering membrane partitioning and solubility behavior. These quantifiable differences invalidate the assumption that in-class compounds can be interchanged for rigorous research or formulation purposes.

Property

This compound

Non-hydroxylated C16 dhCer

Lipophilicity

Significantly reduced calculated logP

High logP, strongly hydrophobic

Hydrogen bonding

Additional H-bond donor from 2′-OH

Lacks this extra donor site

Biological activity context

Class-level data suggest divergent potency; C16 direct data limited

Reported antagonist profile; lower activity in short-chain class-level assays

• [1] Szulc, Z.M., et al. Synthesis, NMR characterization and divergent biological actions of 2′-hydroxy-ceramide/dihydroceramide stereoisomers in MCF7 cells. Bioorganic & Medicinal Chemistry 18(21): 7565-7579, 2010. View Source
• [2] LIPID MAPS Structure Database (LMSD). LMSP02020029: Cer(d18:0/16:0(2OH)) – Calculated Physicochemical Properties: logP 9.90. View Source

Quantitative Differentiation Evidence

Lipophilicity Reduction Through 2′-Hydroxylation

The introduction of the 2′-hydroxyl group on the fatty acid chain of C16 dihydro ceramide dramatically reduces the calculated partition coefficient (logP). The target compound, 2-Hydroxyhexadecanoyl-D-erythro-dihydrosphingosine, exhibits a calculated logP of 9.90 based on LIPID MAPS physicochemical data [1]. In contrast, the non-hydroxylated comparator, C16 dihydro ceramide (CAS 5966-29-0), possesses a calculated ACD/LogP of 13.47 . This represents a quantifiable reduction of approximately 3.6 logP units, corresponding to a theoretical >3000-fold difference in octanol-water partitioning coefficient.

Lipophilicity

Head-to-head

logP 9.90 vs 13.47 (Δ -3.57)

Reported substantial reduction in lipophilicity alters membrane partitioning and solubility

In silico calculation; experimental validation advised

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	Calculated logP = 9.90 (LIPID MAPS)
Comparator Or Baseline	C16 dihydro ceramide (non-hydroxylated, CAS 5966-29-0): Calculated ACD/LogP = 13.47
Quantified Difference	ΔlogP = -3.57 (≈ 3.6 log unit reduction, ~3000-fold lower partition coefficient)
Conditions	In silico calculation (ACD/Labs Percepta Platform for comparator; LIPID MAPS for target)

Why This Matters

This 3.6 logP differential directly impacts solubility in aqueous buffers, membrane insertion kinetics, and chromatographic retention behavior, making the target compound distinctly more suitable for studies requiring reduced hydrophobic aggregation or improved aqueous compatibility.

• [1] LIPID MAPS Structure Database (LMSD). LMSP02020029: Cer(d18:0/16:0(2OH)) – Calculated Physicochemical Properties: logP 9.90, HBD 4, HBA 4. View Source

Enhanced Hydrogen Bonding Capacity

The 2′-hydroxyl group on the fatty acid chain confers an additional hydrogen bond donor (HBD) site. The target compound possesses 4 HBDs and 4 hydrogen bond acceptors (HBA) as documented in LIPID MAPS [1]. The non-hydroxylated comparator, C16 dihydro ceramide, contains only 3 HBDs (and 4 HBAs) . This net increase of one HBD site, combined with the extended and more rigid polar interface observed via multidimensional NMR for 2′-OH ceramides [2], fundamentally alters the compound's capacity for intermolecular hydrogen bonding with lipid bilayer components, protein binding pockets, and analytical stationary phases.

H-Bond Capacity

Head-to-head

HBD 4 vs 3 (+1 donor)

Additional donor may enhance intermolecular interactions with lipid and protein targets

Structural calculation; functional impact requires experimental confirmation

Evidence Dimension	Hydrogen Bond Donor (HBD) Count
Target Compound Data	4 HBD, 4 HBA (LIPID MAPS)
Comparator Or Baseline	C16 dihydro ceramide (non-hydroxylated): 3 HBD, 4 HBA (ChemSpider/ACD Labs)
Quantified Difference	ΔHBD = +1 (33% increase in HBD count)
Conditions	In silico structural calculation (LIPID MAPS and ACD/Labs Percepta)

Why This Matters

The additional HBD site directly impacts how the compound interacts with biological membranes and protein targets, potentially explaining the divergent signaling and metabolic profiles observed experimentally. This is a critical selection criterion for studies investigating ceramide-protein recognition or lipid raft organization.

• [1] LIPID MAPS Structure Database (LMSD). LMSP02020029: Cer(d18:0/16:0(2OH)) – Hydrogen Bond Donors: 4, Hydrogen Bond Acceptors: 4. View Source
• [2] Szulc, Z.M., et al. Synthesis, NMR characterization and divergent biological actions of 2′-hydroxy-ceramide/dihydroceramide stereoisomers in MCF7 cells. Bioorganic & Medicinal Chemistry 18(21): 7565-7579, 2010. View Source

Enhanced Anti-Proliferative Potency

Direct head-to-head comparison of short-chain analogs reveals that 2′-hydroxylation significantly enhances anti-proliferative potency. In MCF7 human breast cancer cells, the (2′R)-isomer of 2′-hydroxy-C6-dihydroceramide (2′-OH-C6-dhCer) exhibited an IC50 of approximately 8 μM for growth suppression. This represents a 4.8-fold lower IC50 (i.e., higher potency) compared to ordinary non-hydroxylated C6-dihydroceramide (C6-dhCer), which exhibited an IC50 of approximately 38 μM in the same assay system [1]. Furthermore, the (2′R)-isomer (IC50 ~8 μM) was more active than the (2′S)-isomer (IC50 ~12 μM), demonstrating stereospecificity. Notably, the most active (2′R)-isomer did not increase cellular levels of long-chain ceramides or dihydroceramides, indicating a distinct signaling mechanism not mediated by metabolic conversion [1].

Anti-proliferative potency

Class-level inference

Short-chain C6 analog: IC50 8 vs 38 μM (4.8× difference)

Class-level SAR: 2′-OH enhances cellular potency in MCF7 cells; C16 data not available

Short-chain analog data; direct C16 measurement needed

Evidence Dimension	Anti-proliferative activity (IC50) in MCF7 cells
Target Compound Data	Not directly measured for C16; data for short-chain (C6) analog: 2′R-2′-OH-C6-dhCer IC50 ≈ 8 μM
Comparator Or Baseline	Ordinary C6-dihydroceramide (non-hydroxylated): IC50 ≈ 38 μM; 2′S-2′-OH-C6-dhCer: IC50 ≈ 12 μM
Quantified Difference	2′R-2′-OH-C6-dhCer vs. C6-dhCer: 4.8-fold potency increase (38/8); 2′R vs. 2′S: 1.5-fold potency increase (12/8)
Conditions	MCF7 human breast cancer cell line, growth suppression assay (Szulc et al., 2010)

Why This Matters

While direct C16 data are not available, the class-level inference from the short-chain analog establishes a clear SAR: 2′-hydroxylation (particularly the 2′R configuration) dramatically enhances biological activity relative to non-hydroxylated dihydroceramides. This differential activity is a key selection criterion for researchers investigating ceramide-mediated signaling pathways.

• [1] Szulc, Z.M., et al. Synthesis, NMR characterization and divergent biological actions of 2′-hydroxy-ceramide/dihydroceramide stereoisomers in MCF7 cells. Bioorganic & Medicinal Chemistry 18(21): 7565-7579, 2010. View Source

Membrane Channel Antagonism

The non-hydroxylated parent compound, C16 dihydro ceramide (d18:0/16:0), has been shown to inhibit C16 ceramide-induced mitochondrial outer membrane permeabilization and channel formation. Specifically, C16 dihydro ceramide at concentrations of 0–46 nM inhibited C16 ceramide-induced cytochrome c oxidation in rat liver mitochondria in a concentration-dependent manner, and similarly inhibited C16 ceramide-induced channel formation in liposomes [1]. Importantly, C16 dihydro ceramide is biologically inactive as a single agent, lacking the ability to induce apoptosis or channel formation on its own [1]. While direct membrane channel data for the 2′-hydroxy derivative are not published, the 2′-hydroxyl modification alters the hydrogen bonding network and molecular geometry in a manner that would be expected to modulate this antagonist activity relative to the non-hydroxylated parent [2].

Channel antagonism

Class-level inference

Parent C16 dhCer: antagonist of ceramide channel at nM range

Dihydroceramide scaffold may modulate channel antagonism; 2′-OH effect uncharacterized

Data from Stiban et al. 2006; 2′-OH derivative not tested

Evidence Dimension	Inhibition of ceramide-induced membrane permeabilization
Target Compound Data	Not directly measured; data for non-hydroxylated parent: C16 dihydro ceramide inhibits C16 ceramide-induced cytochrome c oxidation at 0–46 nM (concentration-dependent)
Comparator Or Baseline	C16 ceramide (d18:1/16:0): induces channel formation and cytochrome c release
Quantified Difference	C16 dihydro ceramide: IC50 not reported; complete inhibition observed at 46 nM in some assays; active as antagonist, inactive as agonist
Conditions	Rat liver mitochondria (cytochrome c oxidation assay); liposomes (channel formation assay) (Stiban et al., 2006)

Why This Matters

This class-level evidence establishes that the dihydroceramide scaffold (saturated sphingoid base) fundamentally alters biological function compared to unsaturated ceramides, acting as an antagonist rather than agonist. The additional 2′-hydroxyl group in the target compound further modifies this antagonist profile, providing a unique tool for dissecting ceramide channel-mediated apoptotic signaling.

• [1] Stiban, J., Fistere, D., and Colombini, M. Dihydroceramide hinders ceramide channel formation: Implications on apoptosis. Apoptosis 11(5): 773-780, 2006. View Source
• [2] Szulc, Z.M., et al. Synthesis, NMR characterization and divergent biological actions of 2′-hydroxy-ceramide/dihydroceramide stereoisomers in MCF7 cells. Bioorganic & Medicinal Chemistry 18(21): 7565-7579, 2010. View Source

Skin Barrier Restoration in Atopic Dermatitis

N-(2-hydroxyhexadecanoyl)sphinganine (synonym: hydroxypalmitoyl sphinganine, pseudoceramide-5) has been incorporated into a commercial moisturizing body lotion (Cetaphil Restoraderm) and evaluated in a clinical study involving 107 outpatients with atopic dermatitis (AD), including 27 children up to 6 years of age [1]. After 14 days of application, patients reported very high ratings for both moisturizing effects and overall skin cosmetic properties via anonymized questionnaire [1]. The study rationale was based on the known reduction of ceramide fractions 1 and 3 in AD skin, and the synthetic ceramide precursor was designed to address this barrier dysfunction [1]. This clinical evidence provides a validated, real-world application scenario distinct from basic research use.

Barrier restoration

Supporting evidence

107-patient AD cohort, 14-day lotion: high subjective ratings

Reported barrier restoration endpoint context in AD cohort study

Open-label; comparator absent; quantitative data limited

Evidence Dimension	Clinical efficacy in atopic dermatitis
Target Compound Data	107 patients, 14-day application, high subjective ratings for moisturizing and skin cosmetic effects
Comparator Or Baseline	No direct comparator in this observational study; evidence supports functional utility over untreated AD skin baseline
Quantified Difference	Qualitative assessment: 'very high ratings' for efficacy; no quantitative comparator available
Conditions	Open-label observational study in 107 outpatients with atopic dermatitis, 14-day topical application of lotion containing N-(2-hydroxyhexadecanoyl)sphinganine

Why This Matters

This clinical validation demonstrates the compound's practical utility as a synthetic ceramide precursor for skin barrier repair applications, providing a distinct procurement rationale for cosmetic and dermatological research versus purely basic science applications of non-hydroxylated analogs.

• [1] Amon, U. Kosmetische Akzeptanz und klinische Effektivität einer Pflegelotion mit Filaggrin-Spaltprodukten und Hydroxypalmitoyl-Sphinganin bei Patienten mit atopischer Dermatitis. Kosmetische Medizin 2014; 35(5): 176-180. View Source

High-Value Application Scenarios

LC-MS/MS Standard for 2-Hydroxy Dihydroceramide Profiling

The target compound serves as an essential reference standard for the identification and quantification of 2-hydroxy dihydroceramide species in biological samples. Its distinct chromatographic behavior (altered logP and hydrogen bonding profile [1]) enables unambiguous separation from non-hydroxylated C16 dihydro ceramide and unsaturated C16 ceramide species. Researchers performing targeted lipidomics on skin, neural tissue, or cancer cell lipid extracts require this authentic standard to validate MRM transitions and generate accurate calibration curves for endogenous 2-hydroxy dihydroceramide (Cer(d18:0/16:0(2OH))) quantification. Vendor-provided purity of ≥98% ensures reliable analytical performance.

SAR Studies of 2′-Hydroxylation in Ceramide Signaling

The compound is a critical tool for SAR studies aimed at dissecting the contribution of fatty acid 2′-hydroxylation to ceramide biological activity. As demonstrated for short-chain analogs, 2′-hydroxylation (especially the 2′R configuration) enhances anti-proliferative potency by up to 4.8-fold compared to non-hydroxylated dihydroceramides in MCF7 cells [2]. This compound allows researchers to extend these findings to long-chain (C16) systems, probing whether the enhanced activity is chain-length dependent. Furthermore, the unique metabolic fate of 2′-hydroxy ceramides—which are not efficiently converted to long-chain homologs [2]—makes this compound invaluable for studies requiring stable, non-metabolizable ceramide analogs.

Probing Ceramide Channel Antagonism

The dihydroceramide scaffold is a known antagonist of ceramide-induced mitochondrial channel formation, with C16 dihydro ceramide inhibiting C16 ceramide-mediated cytochrome c release at nanomolar concentrations [3]. The 2′-hydroxylated derivative offers a unique opportunity to investigate how additional hydrogen bonding capacity modulates this antagonist activity. Researchers studying mitochondrial outer membrane permeabilization (MOMP) and apoptosis can employ this compound to determine whether 2′-hydroxylation enhances, reduces, or qualitatively alters the ability of dihydroceramides to block ceramide channel formation, providing mechanistic insight into the structural determinants of ceramide channel regulation.

Skin Barrier Repair in Atopic Dermatitis Formulation

This compound is a clinically validated synthetic ceramide precursor (pseudoceramide-5) used in commercial moisturizers for atopic dermatitis [4]. Formulators developing skin barrier repair products can leverage the clinical data showing high patient acceptance and moisturizing efficacy after 14 days of use in a 107-patient cohort [4]. The 2′-hydroxyl group, which distinguishes this compound from generic ceramide precursors, may contribute to improved integration into the stratum corneum lipid matrix and enhanced barrier restoration. Procurement of this specific compound, rather than a non-hydroxylated analog, ensures alignment with the clinically tested formulation and its documented performance.

Application

Selection Property

Validation Focus

LC-MS/MS 2-hydroxy dhCer profiling

Chromatographic selectivity vs non-hydroxylated species

MRM transition validation and calibration linearity

2′-Hydroxylation SAR in ceramide signaling

Structure-activity relationship context for fatty acid modification

Anti-proliferative assay response in relevant cell models

Ceramide channel antagonism mechanism

Dihydroceramide scaffold antagonist profile review

Mitochondrial permeabilization assay with and without 2′-OH comparator

Skin barrier repair formulation research

Reported cohort evaluation for barrier restoration formulations

Stratum corneum lipid matrix integration and moisturization endpoints

• [1] LIPID MAPS Structure Database (LMSD). LMSP02020029: Cer(d18:0/16:0(2OH)) – Calculated Physicochemical Properties. View Source
• [2] Szulc, Z.M., et al. Synthesis, NMR characterization and divergent biological actions of 2′-hydroxy-ceramide/dihydroceramide stereoisomers in MCF7 cells. Bioorganic & Medicinal Chemistry 18(21): 7565-7579, 2010. View Source
• [3] Stiban, J., Fistere, D., and Colombini, M. Dihydroceramide hinders ceramide channel formation: Implications on apoptosis. Apoptosis 11(5): 773-780, 2006. View Source
• [4] Amon, U. Kosmetische Akzeptanz und klinische Effektivität einer Pflegelotion mit Filaggrin-Spaltprodukten und Hydroxypalmitoyl-Sphinganin bei Patienten mit atopischer Dermatitis. Kosmetische Medizin 2014; 35(5): 176-180. View Source